Cas no 2763750-21-4 (1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane
• CAS No: 2763750-21-4
• MF: C₁₃H₁₄FI
• MW: 316.153139591217
• CID: 6499965
• PubChem ID: 165449029
• Update Time: 2025-07-17

1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane
• EN300-37341458
• 2763750-21-4
• 1-[2-(2-fluorophenyl)ethyl]-3-iodobicyclo[1.1.1]pentane

• Inchi： 1S/C13H14FI/c14-11-4-2-1-3-10(11)5-6-12-7-13(15,8-12)9-12/h1-4H,5-9H2
• InChI Key： DDEWPHIPGLKQJY-UHFFFAOYSA-N
• SMILES： IC12CC(CCC3C=CC=CC=3F)(C1)C2

Computed Properties

• Exact Mass: 316.01243g/mol
• Monoisotopic Mass: 316.01243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane

Exploring the Unique Properties and Applications of 1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane (CAS No. 2763750-21-4)

The compound 1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane (CAS No. 2763750-21-4) has garnered significant attention in recent years due to its distinctive structural features and potential applications in pharmaceutical and materials science. This bicyclic scaffold, characterized by its bridged [1.1.1]pentane core, offers unique steric and electronic properties that make it a valuable building block for drug discovery and advanced material design. Researchers are particularly interested in its fluorophenethyl and iodo-substituted moieties, which contribute to its reactivity and binding affinity in biological systems.

One of the most compelling aspects of 1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane is its role in bioisostere replacement strategies. The bicyclo[1.1.1]pentane unit is increasingly being used as a spacer or scaffold in medicinal chemistry to replace traditional aromatic rings or linear chains. This substitution can improve pharmacokinetic properties, such as metabolic stability and membrane permeability, while maintaining or enhancing target engagement. The presence of the iodine atom further expands its utility, enabling cross-coupling reactions for further derivatization.

In the context of current trends, this compound aligns with the growing demand for three-dimensional (3D) molecular architectures in drug discovery. Unlike flat, aromatic systems, 1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane offers a three-dimensional geometry that can better mimic natural ligands and reduce off-target effects. This is particularly relevant in the development of CNS-targeting therapeutics, where blood-brain barrier penetration is a critical challenge. The fluorine atom in the phenethyl group also enhances binding interactions through hydrogen bonding and electrostatic effects, making it a sought-after feature in modern drug design.

From a synthetic chemistry perspective, the preparation of 1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane involves innovative strategies to construct the strained bicyclic system. Recent advances in photocatalysis and transition metal-catalyzed reactions have streamlined its synthesis, addressing earlier challenges associated with yield and scalability. These methodological breakthroughs are part of a broader shift toward sustainable chemistry, where efficiency and atom economy are prioritized.

The compound’s potential extends beyond pharmaceuticals. In materials science, its rigid, cage-like structure is being explored for applications in organic electronics and supramolecular assemblies. The iodo-substituent serves as a handle for further functionalization, enabling the creation of tailored materials with specific optical or mechanical properties. This versatility underscores its value in interdisciplinary research.

As the scientific community continues to investigate 1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane, questions about its structure-activity relationships (SAR) and toxicological profile remain areas of active exploration. Computational modeling and high-throughput screening are being employed to predict its behavior in biological systems, reflecting the integration of AI-driven drug discovery tools in modern research. These efforts are expected to unlock new therapeutic avenues and industrial applications for this remarkable compound.